Cas no 71866-91-6 (1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one)

1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one structure
71866-91-6 structure
Product Name:1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
CAS No:71866-91-6
MF:C12H9ClO2S
MW:252.716661214828
CID:576210
PubChem ID:72942987
Update Time:2025-04-19

1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
    • Helitenuone
    • 1-[5-(5-chloro-2-hydroxyphenyl)thiophen-2-yl]ethanone
    • 71866-91-6
    • Inchi: 1S/C12H9ClO2S/c1-7(14)11-4-5-12(16-11)9-6-8(13)2-3-10(9)15/h2-6,15H,1H3
    • InChI Key: HIUOPZHHYZDOPG-UHFFFAOYSA-N
    • SMILES: CC(C1SC(C2C(O)=CC=C(Cl)C=2)=CC=1)=O

Computed Properties

  • Exact Mass: 252.00127
  • Monoisotopic Mass: 252.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 37.3

1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM199943-1g
1-(5-(5-chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
71866-91-6 95%
1g
$489 2021-08-05
Chemenu
CM199943-1g
1-(5-(5-chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
71866-91-6 95%
1g
$489 2024-07-24
Alichem
A169005568-1g
1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
71866-91-6 95%
1g
$426.22 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1741346-1g
1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
71866-91-6 98%
1g
¥3010.00 2024-05-02
Crysdot LLC
CD11067642-1g
1-(5-(5-Chloro-2-hydroxyphenyl)thiophen-2-yl)ethan-1-one
71866-91-6 95+%
1g
$518 2024-07-18
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent